![molecular formula C26H25ClN2O5S B6486089 methyl 2-{3-oxo-3H-benzo[f]chromene-2-amido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride CAS No. 1216848-45-1](/img/structure/B6486089.png)
methyl 2-{3-oxo-3H-benzo[f]chromene-2-amido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-{3-oxo-3H-benzo[f]chromene-2-amido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C26H25ClN2O5S and its molecular weight is 513.0 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 2-{3-oxo-3H-benzo[f]chromene-2-amido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride is 512.1172708 g/mol and the complexity rating of the compound is 860. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality methyl 2-{3-oxo-3H-benzo[f]chromene-2-amido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-{3-oxo-3H-benzo[f]chromene-2-amido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “methyl 2-{3-oxo-3H-benzo[f]chromene-2-amido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride” (F0526-0752):
Anticancer Research
F0526-0752 has shown potential in anticancer research due to its ability to inhibit the proliferation of cancer cells. Studies have indicated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, making it a promising candidate for developing new cancer therapies .
Antimicrobial Activity
This compound has demonstrated significant antimicrobial properties. It has been tested against a range of bacterial and fungal strains, showing effectiveness in inhibiting their growth. This makes F0526-0752 a potential candidate for developing new antibiotics or antifungal agents .
Anti-inflammatory Applications
Research has shown that F0526-0752 possesses anti-inflammatory properties. It can reduce the production of pro-inflammatory cytokines and inhibit the activity of enzymes involved in the inflammatory process. This suggests its potential use in treating inflammatory diseases such as arthritis .
Neuroprotective Effects
F0526-0752 has been studied for its neuroprotective effects. It has shown promise in protecting neurons from oxidative stress and apoptosis, which are common features in neurodegenerative diseases like Alzheimer’s and Parkinson’s. This makes it a potential candidate for developing treatments for these conditions .
Antiviral Activity
The compound has also been studied for its antiviral properties. It has shown effectiveness against certain viruses, suggesting its potential use in developing antiviral medications.
These applications highlight the diverse potential of F0526-0752 in various fields of scientific research. Each of these areas offers promising avenues for further investigation and development.
Anticancer Research Antimicrobial Activity Anti-inflammatory Applications Neuroprotective Effects : Antioxidant Properties : Cardioprotective Applications : Antidiabetic Research : Antiviral Activity
Mechanism of Action
Target of Action
F0526-0752, also known as MK-0752, primarily targets the Gamma-secretase subunit APH-1A . This enzyme is a part of the gamma-secretase complex, which plays a crucial role in various cellular processes, including the regulation of intramembrane proteolysis .
Mode of Action
MK-0752 acts as an inhibitor of the Gamma-secretase subunit APH-1A . By inhibiting this enzyme, MK-0752 disrupts the normal function of the gamma-secretase complex, thereby affecting the processing of its substrates, including the Notch receptors . This disruption can lead to changes in cell signaling pathways, potentially influencing cell growth and differentiation .
Biochemical Pathways
Given its target, it is likely that the drug impacts theNotch signaling pathway . This pathway is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis . By inhibiting gamma-secretase, F0526-0752 could potentially disrupt Notch signaling, leading to downstream effects on these cellular processes .
Pharmacokinetics
It is known that mk-0752 is safe when given by itself to people
Result of Action
The molecular and cellular effects of F0526-0752’s action are still under investigation. Preliminary results suggest that MK-0752 can target stem cells and prevent tumor recurrences when combined with docetaxel, a chemotherapy drug commonly used to treat breast cancer . This suggests that F0526-0752 may have potential as a therapeutic agent in cancer treatment .
properties
IUPAC Name |
methyl 2-[(3-oxobenzo[f]chromene-2-carbonyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O5S.ClH/c1-14(2)28-11-10-17-21(13-28)34-24(22(17)26(31)32-3)27-23(29)19-12-18-16-7-5-4-6-15(16)8-9-20(18)33-25(19)30;/h4-9,12,14H,10-11,13H2,1-3H3,(H,27,29);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIESDNYPUCWNNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC4=C(C=CC5=CC=CC=C54)OC3=O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 6-isopropyl-2-(3-oxo-3H-benzo[f]chromene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.